Cas no 898465-60-6 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide
• CAS No: 898465-60-6
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5485140
• Update Time: 2025-05-21

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-7-yl]-4-methylbenzenesulfonamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C20H22N2O3S/c1-14-4-10-18(11-5-14)26(24,25)21-17-9-8-15-3-2-12-22(19(15)13-17)20(23)16-6-7-16/h4-5,8-11,13,16,21H,2-3,6-7,12H2,1H3
• InChI Key： PRHMFRAWUQLASB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(C2CC2)=O)(=O)=O)=CC=C(C)C=C1

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide

Introduction to N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide (CAS No. 898465-60-6)

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide, identified by its CAS number 898465-60-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural framework of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide integrates several key pharmacophoric elements that are known to contribute to its biological efficacy. The presence of a cyclopropanecarbonyl group and a tetrahydroquinoline scaffold provides a unique combination of steric and electronic properties that can interact favorably with biological targets. Specifically, the tetrahydroquinoline moiety is a well-documented scaffold in medicinal chemistry, often associated with activities such as kinase inhibition and anti-inflammatory effects.

In recent years, there has been a surge in research focused on developing novel derivatives of tetrahydroquinoline-based compounds due to their demonstrated potential in modulating various disease pathways. The sulfonamide functional group at the para position of the methylbenzene ring further enhances the compound's interactability with biological receptors. This dual functionality makes N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide a compelling candidate for further investigation in drug discovery.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropanecarbonyl group necessitates careful handling to avoid unwanted side reactions, while the installation of the sulfonamide moiety demands an understanding of nucleophilic substitution reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve the desired molecular architecture.

Efforts to elucidate the pharmacological profile of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide have revealed intriguing insights into its mechanism of action. Preclinical studies have suggested that this compound may exert its effects by interacting with specific enzymes and receptors involved in inflammatory and neoplastic processes. For instance, its ability to modulate kinases such as EGFR and JAK has been observed in vitro, indicating potential applications in oncology and immunology.

The tetrahydroquinoline scaffold is particularly noteworthy for its role in inhibiting protein-protein interactions that are critical for disease progression. By binding to these targets with high affinity and selectivity, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide holds promise as a lead compound for developing novel therapeutics. Additionally, the sulfonamide group contributes to solubility and bioavailability improvements, which are essential factors in drug formulation.

In light of these findings, researchers are exploring ways to optimize the structure-function relationships of this compound. Structural modifications aimed at enhancing potency and reducing toxicity are being pursued through computational modeling and experimental synthesis. The integration of machine learning algorithms has also accelerated the discovery process by predicting optimal molecular modifications based on large datasets of known bioactive compounds.

The future development of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide may involve its translation from preclinical studies into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to validate its therapeutic potential in human populations. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-methylbenzene-1-sulfonamide, with its CAS number 898465-60-6, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities position it as a valuable asset in the quest for novel treatments across multiple therapeutic areas. Continued investigation into this compound is warranted to fully harness its potential benefits.